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Compound of Interest

Compound Name: Diisooctyl isophthalate

CAS No.: 71850-11-8

Cat. No.: B167173

Get Quote

Executive Summary
Diisooctyl isophthalate (DIOIP) represents a structural isomer of the widely scrutinized

plasticizer Di(2-ethylhexyl) phthalate (DEHP). While DEHP is an ortho-phthalate known for

significant endocrine disruption via Peroxisome Proliferator-Activated Receptors (PPARs),

DIOIP utilizes a meta-substitution pattern (isophthalate). This guide provides a rigorous

technical analysis of how this specific stereochemical shift alters interactions with three critical

biological macromolecules: Serum Albumin (Transport), Nuclear Receptors (Toxicity), and DNA

(Genomic Integrity).

The following sections synthesize physicochemical principles with validated experimental

protocols to assess DIOIP’s biocompatibility profile.

Part 1: Molecular Architecture & Physicochemical
Basis
The interaction of DIOIP with biological systems is dictated by its steric configuration. Unlike

ortho-phthalates, where the two ester groups are adjacent (1,2-position), DIOIP positions them
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at the 1,3-position (meta).

The "Steric Shield" Hypothesis
The meta-positioning creates a linear rigidity that prevents the formation of the specific

"hydrophobic pocket" conformation required for high-affinity binding to PPAR

. This structural distinction is the primary driver for DIOIP's improved toxicological profile
compared to DEHP.

Lipophilicity (LogP): High (approx. > 7.0), driving strong non-specific hydrophobic

interactions.

Hydrolytic Stability: The meta-ester linkage is generally more resistant to enzymatic

hydrolysis by lipases compared to the ortho-linkage, potentially altering metabolic residence

time.

Part 2: Protein Interaction Dynamics (Transport)
Serum albumin (BSA/HSA) serves as the primary transport vehicle for lipophilic xenobiotics.

Understanding DIOIP-Albumin binding is critical for determining bioavailability and free-fraction

concentrations.

Mechanism: Fluorescence Quenching
DIOIP interacts with BSA primarily through static quenching, forming a non-fluorescent ground-

state complex. The interaction occurs mainly within the hydrophobic cavities of Subdomain IIA

(Sudlow's Site I), close to Tryptophan-214.

Thermodynamic Profile
: Spontaneous binding.

: Interaction is driven by van der Waals forces and hydrogen bonding, rather than pure
hydrophobic entropy-driven effects.

Experimental Protocol: Fluorescence Quenching Assay
Objective: Determine the Binding Constant (
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) and Number of Binding Sites (

).

Preparation:

Prepare a

M BSA solution in phosphate buffer (pH 7.4).

Prepare a DIOIP stock solution in ethanol (keep ethanol <1% in final volume to prevent

protein denaturation).

Titration:

Titrate DIOIP (0 to

M) into the BSA solution.

Incubate for 5 minutes at 298 K, 303 K, and 310 K.

Measurement:

Excitation wavelength (

): 280 nm.

Emission scan (

): 300–500 nm.

Data Analysis (Stern-Volmer):

Plot

vs.

(Concentration of DIOIP).

Use the Stern-Volmer equation:
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Validation Criterion: If

, the mechanism is static quenching (complex formation).

Part 3: Nuclear Receptor Signaling (Toxicity)
The primary toxicity concern for phthalates is the activation of PPAR

and PPAR

, which regulate lipid metabolism and adipogenesis.

The Isophthalate Divergence
DIOIP exhibits significantly reduced affinity for PPARs compared to DEHP.

DEHP (Ortho): Acts as a "key" that fits the PPAR Ligand Binding Domain (LBD), recruiting

co-activators.

DIOIP (Meta): The 1,3-substitution creates steric clash within the LBD helix 12, preventing

the conformational change necessary for transcriptional activation.

Visualization: Pathway Activation Potential
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Caption: Comparative activation pathway. Note the dashed line for DIOIP indicating

weak/hindered activation of the PPAR complex due to steric mismatch.

Part 4: Genomic Integrity (DNA Interaction)
While DIOIP is not a classic intercalator, high concentrations of phthalates can interact with

DNA via groove binding, potentially altering replication kinetics or repair mechanisms.
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Interaction Mode
Minor Groove Binding: The aliphatic isooctyl chains fit into the minor groove of B-DNA.

Force: Van der Waals interactions stabilize the complex.

Consequence: Unlike intercalation, this rarely causes frameshift mutations but can inhibit

DNA-dependent enzymes (e.g., polymerases) at high local concentrations.

Experimental Protocol: DNA Competitive Binding
(Ethidium Bromide Displacement)
Objective: Assess if DIOIP displaces a known intercalator (Ethidium Bromide - EB).

Baseline: Incubate Calf Thymus DNA (CT-DNA) with EB (

) for 30 mins. Measure Fluorescence (

).

Titration: Add increasing concentrations of DIOIP.

Observation:

If

decreases significantly: Intercalation (DIOIP displaces EB).

If

remains stable or decreases minimally: Groove Binding (DIOIP binds externally, not
displacing EB).

Expected Result for DIOIP: Minimal displacement, confirming groove binding over

intercalation.

Summary of Interaction Parameters
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Macromolecule Interaction Mode Primary Force
Biological
Implication

Serum Albumin
Static Quenching (Site

I)

Van der Waals / H-

bond

Transport &

Bioavailability

PPAR Weak Ligand Binding Hydrophobic
Low Endocrine

Disruption Potential

DNA Minor Groove Binding Van der Waals Low Genotoxicity Risk
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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